Cas no 2755718-51-3 (3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide)

• Product Name: 3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide
• CAS No: 2755718-51-3
• MF: C₁₂H₁₆BrNO₃
• MW: 302.16
• CID: 5081056
• Update Time: 2025-05-20

3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

• Inchi： 1S/C12H16BrNO3/c1-8-4-5-10(13)9(6-8)11(15)7-12(16)14(2)17-3/h4-6,11,15H,7H2,1-3H3
• InChI Key： YUJVHYNXVXUWTQ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(C)C=C1C(O)CC(=O)N(C)OC

Additional information on 3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS No. 2755718-51-3): An Overview

3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS No. 2755718-51-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amides and is characterized by its brominated and methylated aromatic ring, as well as its hydroxy and methoxy functionalities. The combination of these functional groups endows the molecule with a diverse range of chemical properties, making it a valuable candidate for various applications in pharmaceutical research.

The synthesis of 3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide typically involves a multi-step process, starting with the bromination of 2-bromotoluene followed by the introduction of the hydroxy and methoxy groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in large-scale studies and potential drug development.

In terms of its biological activity, 3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide has shown promising results in several areas. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, recent studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in cell signaling and regulation. This property makes it a potential candidate for the treatment of diseases such as cancer, where aberrant kinase activity is often observed.

Another area where 3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide has shown promise is in its anti-inflammatory effects. Inflammatory responses are a common feature in many diseases, including autoimmune disorders and chronic conditions. Research has indicated that this compound can modulate the expression of pro-inflammatory cytokines, thereby reducing inflammation and potentially alleviating symptoms associated with these conditions.

The pharmacokinetic properties of 3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide have also been studied extensively. Its lipophilic nature allows it to cross biological membranes efficiently, enhancing its bioavailability and distribution within the body. However, the presence of polar functional groups such as the hydroxy and methoxy groups can also influence its solubility and metabolic stability, which are important factors to consider during drug development.

In preclinical studies, 3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide has demonstrated favorable safety profiles. Toxicity assessments have shown that it exhibits low cytotoxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. Additionally, its ability to selectively target specific molecular targets while minimizing off-target effects enhances its therapeutic potential.

The potential applications of 3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide extend beyond traditional pharmaceuticals. It has also been explored for use in diagnostic imaging agents due to its ability to bind selectively to certain biomarkers. This property could be leveraged to develop imaging techniques for early disease detection and monitoring treatment efficacy.

In conclusion, 3-(2-Bromo-5-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS No. 2755718-51-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.